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Compound of Interest

Compound Name: N-(Mercaptomethyl)acetamide

Cat. No.: B15246215

An In-depth Technical Guide on N-(Mercaptomethyl)acetamide

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's fundamental properties is paramount. This guide provides core technical data on
N-(Mercaptomethyl)acetamide, a molecule of interest in various research contexts.

Core Molecular Data

A summary of the key quantitative data for N-(Mercaptomethyl)acetamide is presented below,
offering a clear and concise overview of its fundamental chemical properties.

Property Value Source
Molecular Formula C3H7NOS [1]
Molecular Weight 105.16 g/mol [1]
IUPAC Name N-(sulfanylmethyl)acetamide [1]
Canonical SMILES CC(=O)NCS [1]
InChi Key ZVUYJKVAXOZYGB- o
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Experimental Protocols
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Detailed experimental methodologies for the determination of the molecular weight and formula
of N-(Mercaptomethyl)acetamide typically involve a combination of mass spectrometry and

elemental analysis.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is employed to determine the
accurate mass of the molecule. The compound is introduced into the mass spectrometer,
ionized, and the mass-to-charge ratio of the resulting ions is measured. This provides a highly
precise molecular weight, which can be used to deduce the elemental composition.

Elemental Analysis: Combustion analysis is a common method for determining the empirical
formula of an organic compound. A sample of N-(Mercaptomethyl)acetamide is burned in an
excess of oxygen, and the resulting combustion products (carbon dioxide, water, nitrogen
oxides, and sulfur dioxide) are collected and weighed. The masses of these products are then
used to calculate the percentage composition of each element in the original compound, which
in turn is used to determine the empirical formula. The molecular formula is then determined by
comparing the empirical formula weight with the molecular weight obtained from mass
spectrometry.

Logical Relationship of Compound Identification

The following diagram illustrates the logical workflow for identifying and characterizing N-
(Mercaptomethyl)acetamide based on its fundamental properties.

(N-(Mercaptomethyl)acetamide)

is also known as
IUPAC Name
N-(sulfanylmethyl)acetamide
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Molecular Weight
105.16 g/mol

Molecular Formula
C3H7NOS

Caption: Logical relationship of N-(Mercaptomethyl)acetamide's core identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Buy N-(Mercaptomethyl)acetamide [smolecule.com]
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formula]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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